The synergistic effect of dry air and surfactants enables water to be a promising green solvent for stable and efficient perovskite solar cells†

Energy & Environmental Science Pub Date: 2023-11-18 DOI: 10.1039/D3EE02459H

Abstract

In recent years, perovskite has emerged as a prominent mineral to compete with all other existing PV materials. However, its fabrication typically involves the use of toxic organic solvents. A desirable solution would be to replace these harmful solvents with the genial water. Unfortunately, the high surface tension of water often results in the growth of Pb(NO3)2 crystals resembling islands, leading to morphological imperfections in the final perovskite film. In this study, the detailed Pb(NO3)2 crystallization process under different relative humidity is examined. It is found that moisture in the ambient air plays a pivotal role in the spreading dynamics of aqueous inks and the nucleation rate of Pb(NO3)2. Potassium oleate (PO), a long-alkyl chain anionic surfactant, is therefore designed to reduce the surface tension of water. Through the synergistic effect of dry air and oleate anion, a high-quality, pinhole-free conformal perovskite film with enlarged grain size can be readily obtained. Meanwhile, crystallinity regulation of Pb(NO3)2 by PO is proven to boost the further crystallization of PbI2 and improve the formation kinetics of perovskite. Consequently, PO treated PSCs exhibit a power conversion efficiency (PCE) of 24.14% (0.09 cm2), one of the highest PCEs among all water-processed PSCs. More importantly, benefitting from the wetting-controlled strategy, a PCE of 22.09% is achieved for the first time on a large area (1 cm2). The bare device without any protection shows outstanding stability under continuous thermal stress and light illumination. This triumph is expected to shed light on the scalable production of PSCs using a minimal quantity of harmful organic solvents.

Graphical abstract: The synergistic effect of dry air and surfactants enables water to be a promising green solvent for stable and efficient perovskite solar cells
The synergistic effect of dry air and surfactants enables water to be a promising green solvent for stable and efficient perovskite solar cells†
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